[1-(2-Chloro-acetyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester
Description
[1-(2-Chloro-acetyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester (CAS: 1353943-49-3) is a piperidine-derived compound featuring a tert-butyl carbamate protective group, an isopropyl substituent, and a 2-chloro-acetyl moiety. This structure is critical in medicinal chemistry, where the tert-butyl carbamate (Boc) group serves as a transient protective moiety during synthesis, while the chloro-acetyl group enhances electrophilicity, enabling nucleophilic substitution reactions. The compound is utilized as an intermediate in the synthesis of bioactive molecules, particularly those targeting receptors or enzymes requiring piperidine scaffolds .
Properties
IUPAC Name |
tert-butyl N-[1-(2-chloroacetyl)piperidin-4-yl]-N-propan-2-ylcarbamate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H27ClN2O3/c1-11(2)18(14(20)21-15(3,4)5)12-6-8-17(9-7-12)13(19)10-16/h11-12H,6-10H2,1-5H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQXJJQINMNVEDP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C1CCN(CC1)C(=O)CCl)C(=O)OC(C)(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H27ClN2O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.84 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
[1-(2-Chloro-acetyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester (CAS: 1353963-73-1) is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.
Chemical Structure and Properties
The compound has the molecular formula C15H27ClN2O3 and features a piperidine ring, which is known for its diverse pharmacological properties. The presence of the chloroacetyl group is particularly noteworthy as it may enhance the compound's reactivity and biological activity.
Research indicates that compounds containing piperidine moieties can interact with various biological targets, including enzymes and receptors. Specifically, this compound may exhibit activity through:
- Inhibition of Acetylcholinesterase (AChE) : Similar to other piperidine derivatives, it may inhibit AChE, which is crucial for neurotransmission in the central nervous system. This inhibition can lead to increased levels of acetylcholine, potentially improving cognitive functions.
- Interaction with G Protein-Coupled Receptors (GPCRs) : Piperidine derivatives have been shown to modulate GPCR activity, influencing various physiological processes such as inflammation and pain perception .
Biological Activity Studies
Several studies have evaluated the biological activity of related piperidine compounds, providing insights that may be applicable to [1-(2-Chloro-acetyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester.
Table 1: Summary of Biological Activities of Related Piperidine Compounds
Case Studies
- Anticancer Potential : A study demonstrated that a similar piperidine derivative exhibited significant cytotoxicity against FaDu hypopharyngeal tumor cells. The compound induced apoptosis more effectively than the standard drug bleomycin, suggesting a promising avenue for cancer therapy .
- Cognitive Enhancement : Research on AChE inhibitors has shown that compounds with piperidine structures can enhance cognitive functions in models of Alzheimer's disease. The interaction with cholinergic pathways suggests potential therapeutic benefits for neurodegenerative conditions .
- Antimicrobial Activity : Some piperidine derivatives have shown efficacy against various pathogens, indicating a broad-spectrum antimicrobial potential that could be explored further with [1-(2-Chloro-acetyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Comparisons
Key Observations:
- Electrophilic Reactivity : The target’s 2-chloro-acetyl group enhances electrophilicity compared to morpholine () or benzodiazol-2-one () derivatives, making it more reactive in nucleophilic substitutions.
- Protective Group Strategies : All compounds employ tert-butyl carbamate protection, but deprotection methods vary (e.g., TFA in vs. HCl in ). This suggests divergent stability profiles under acidic conditions.
- Synthetic Complexity: The thieno-pyrimidine derivative () requires multi-step functionalization, including Suzuki coupling, whereas the target compound’s synthesis likely prioritizes simplicity with fewer coupling steps.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
